5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide

• Molecular Formula: C15H11BrClN3O2
• Molecular Weight: 380.62 g/mol
• IUPAC Name: 5-[(4-bromopyrazol-1-yl)methyl]-N-(2-chlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C15H11BrClN3O2/c16-10-7-18-20(8-10)9-11-5-6-14(22-11)15(21)19-13-4-2-1-3-12(13)17/h1-8H,9H2,(H,19,21)
• InChI Key: REIIMJRZMNZNRL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(O2)CN3C=C(C=N3)Br)Cl

Description

5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide is a chemical compound that has gained significant attention in scientific research for its potential use in the treatment of various diseases. This compound belongs to the class of furan derivatives, and its chemical structure is shown below.

Mechanism of Action

The mechanism of action of 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of these cells. In addition, it has been shown to have antibacterial properties, which can help to prevent the growth of harmful bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide in lab experiments is its potential use in the treatment of various diseases. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for drug development. However, one of the limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide. One direction is to further investigate its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis process for large-scale production.

Synthesis Methods

The synthesis of 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide can be achieved through a multi-step process. The first step involves the reaction of 4-bromo-1H-pyrazole with formaldehyde to form 4-bromo-1H-pyrazole-5-carbaldehyde. This intermediate is then reacted with 2-chlorobenzonitrile in the presence of a base to form 5-[(4-bromo-1H-pyrazol-1-yl)methyl]-2-chlorobenzonitrile. The final step involves the reaction of this intermediate with furfurylamine to form this compound.

Scientific Research Applications

5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(2-chlorophenyl)-2-furamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.